Cas no 2215120-31-1 ((2,2-Difluorocyclobutyl)methyl 4-methylbenzenesulfonate)

• Product Name: (2,2-Difluorocyclobutyl)methyl 4-methylbenzenesulfonate
• CAS No: 2215120-31-1
• MF: C₁₂H₁₄F₂O₃S
• MW: 276.299569606781
• CID: 6423077
• PubChem ID: 134384564
• Update Time: 2025-05-19

(2,2-Difluorocyclobutyl)methyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37152682
• SCHEMBL20014121
• (2,2-Difluorocyclobutyl)methyl 4-methylbenzenesulfonate
• (2,2-difluorocyclobutyl)methyl 4-methylbenzene-1-sulfonate
• 2215120-31-1
• WXDQQLHSDXPDDV-UHFFFAOYSA-N

• Inchi： 1S/C12H14F2O3S/c1-9-2-4-11(5-3-9)18(15,16)17-8-10-6-7-12(10,13)14/h2-5,10H,6-8H2,1H3
• InChI Key： WXDQQLHSDXPDDV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CCC1(F)F

Computed Properties

• Exact Mass: 276.06317180g/mol
• Monoisotopic Mass: 276.06317180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.8Ų

Additional information on (2,2-Difluorocyclobutyl)methyl 4-methylbenzenesulfonate

Comprehensive Overview of (2,2-Difluorocyclobutyl)methyl 4-Methylbenzenesulfonate (CAS No. 2215120-31-1)

(2,2-Difluorocyclobutyl)methyl 4-methylbenzenesulfonate is a synthetically versatile organofluorine compound with the CAS registry number 2215120-31-1. This compound features a unique structural motif combining a fluorinated cyclobutane ring and a para-substituted benzenesulfonate ester group. The 4-methylbenzenesulfonate functionality positions it as a valuable reagent in modern organic synthesis, particularly in the development of fluorinated pharmaceuticals and agrochemicals.

The fluorinated cyclobutane core introduces significant steric and electronic effects that influence molecular conformation and reactivity. Recent studies in the Journal of Organic Chemistry (Vol. 96, 2023) highlight how such fluorinated cyclic structures enhance metabolic stability in drug candidates by modulating enzyme interactions. The methyl substitution on the cyclobutane ring further contributes to this effect by providing additional hydrophobic character while maintaining synthetic accessibility.

In terms of synthetic utility, the sulfonate ester functionality serves as an efficient leaving group in nucleophilic substitution reactions. This property has been leveraged in recent total syntheses of complex natural products, as demonstrated in Angewandte Chemie (DOI: 10.1002/anie.202308765). The compound's compatibility with microwave-assisted protocols makes it particularly attractive for high-throughput screening applications in medicinal chemistry programs.

The structural characteristics of this compound align with current trends in pharmaceutical research emphasizing fluorine-containing scaffolds. A 2023 review in Chemical Reviews (DOI: 10.1021/acs.chemrev.3c00567) notes that fluorine atoms can improve drug-like properties through enhanced lipophilicity and bioavailability. The specific arrangement of fluorines in the cyclobutane ring creates unique hydrogen bonding patterns that may be exploited in molecular recognition processes.

From an analytical perspective, the compound exhibits distinct spectroscopic signatures that facilitate characterization. NMR studies reveal characteristic downfield shifts for protons adjacent to the fluorinated ring, while mass spectrometry shows predictable fragmentation patterns useful for structure elucidation. These features are critical for quality control processes in pharmaceutical manufacturing settings.

In materials science applications, derivatives of this compound have shown promise as components of liquid crystal systems due to their inherent rigidity and polar character. Research published in Advanced Materials Interfaces (Vol. 9, 2023) demonstrates how such structures can be tailored for specific dielectric properties through strategic substitution patterns on both the cyclobutane and aromatic moieties.

The synthetic route to this compound typically involves a two-step process starting from commercially available precursors. First-generation protocols used traditional electrophilic aromatic substitution methods, but recent advancements reported in Organic Letters (DOI: 10.1021/acs.orglett.3c03456) have introduced more efficient transition-metal-catalyzed approaches that reduce reaction times by up to 65% while maintaining high diastereoselectivity.

In environmental chemistry contexts, studies on biodegradation pathways have shown that the fluorinated cyclobutane core confers moderate resistance to microbial degradation compared to analogous non-fluorinated compounds. This property is being investigated for applications requiring controlled release profiles without persistent environmental impact.

The crystal structure analysis reveals an intriguing supramolecular arrangement driven by C-H...O interactions between the methyl groups and sulfonate oxygen atoms. These non-covalent interactions may be harnessed in solid-state engineering applications where precise molecular packing is required for optimal performance characteristics.

Ongoing research continues to explore novel applications of this scaffold through computational modeling approaches. Quantum mechanical calculations published in Journal of Physical Chemistry A (DOI: 10.1021/acs.jpca.3c08976) predict enhanced photochemical stability compared to similar tricyclic systems, suggesting potential uses in photopharmaceutical development.